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Compound of Interest

Compound Name: 3-Aminoindolin-2-one

Cat. No.: B1141595 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of 3-Aminoindolin-2-one, a heterocyclic compound that requires careful management

as a hazardous chemical waste. Adherence to these guidelines is crucial for minimizing risks

and complying with regulatory standards.

Core Principles of Chemical Waste Management
The disposal of 3-Aminoindolin-2-one, as with any laboratory chemical, should always be

approached with a clear understanding of its potential hazards and in accordance with local,

state, and federal regulations. The primary goal is to prevent its release into the environment

and to ensure the safety of all personnel. Based on available safety data for similar

compounds, it should be treated as a hazardous chemical waste.[1]

Personal Protective Equipment (PPE)
Before handling 3-Aminoindolin-2-one for disposal, it is imperative to be equipped with the

appropriate PPE. This includes, but is not limited to:

Eye Protection: Safety glasses or goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]
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Body Protection: A lab coat or other protective clothing should be worn.[1]

Respiratory Protection: If handling fine powders or generating dust, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.[2][3]

Step-by-Step Disposal Procedure
1. Waste Identification and Segregation:

3-Aminoindolin-2-one waste must be segregated from non-hazardous trash.[1]

It should be stored separately from incompatible materials such as strong oxidizing agents

and acids.[1][4]

2. Waste Collection:

Solid Waste: Unused or contaminated 3-Aminoindolin-2-one solid waste should be placed

into a suitable, clearly labeled container for disposal. Avoid generating dust during this

process. If the original manufacturer's container is used, ensure it is in good condition.[1][5]

Contaminated Lab Supplies: Items such as gloves, weighing papers, and pipette tips that are

contaminated with 3-Aminoindolin-2-one should be placed in a designated, sealed bag or

container.[1]

3. Labeling:

Affix a hazardous waste label to the container, filling in all required information, including the

chemical name ("3-Aminoindolin-2-one"), generator information, and accumulation start

date.[1][5]

4. Storage:

Store waste containers in a designated hazardous waste storage area, preferably in

secondary containment to capture any potential leaks.[1]

Keep containers tightly closed when not in use.[3][6]
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All hazardous waste must be collected within 90 days from when waste is first put into

containers.[1]

5. Final Disposal:

Engage a Professional Waste Disposal Service: The disposal of chemical waste must be

handled by a licensed and approved waste disposal company.[1][6]

Consult with your Institution's Environmental Health and Safety (EHS) Department: Your

EHS department will provide specific guidance and arrange for the pickup and proper

disposal of the 3-Aminoindolin-2-one waste.[1]

Follow Local Regulations: All disposal activities must comply with local, regional, and

national regulations for hazardous waste.[1][6]

Important Considerations:

Do Not Dispose Down the Drain or in Regular Trash: As a hazardous chemical, 3-
Aminoindolin-2-one should not be disposed of down the sink or in the regular trash.[1][6]

Spill Cleanup: In the event of a spill, ensure adequate ventilation and wear appropriate PPE.

Spills should be handled by trained personnel.[3][6] For solid spills, carefully scoop the

material into a suitable, closed container for disposal.[3] Ventilate the area and wash the spill

site after material pickup is complete.[3]

Quantitative Data Summary
Currently, there is no specific quantitative data available in the public domain regarding

disposal limits or concentration thresholds for 3-Aminoindolin-2-one. The general guideline for

hazardous waste storage is as follows:

Parameter Guideline

Maximum Storage Time 90 days from the start of accumulation[1]

Maximum Quantity
Up to 55 gallons of any individual hazardous

waste[1]
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Caption: Workflow for the Proper Disposal of 3-Aminoindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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